methyl 4-(N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate

• IUPAC Name: methyl 4-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethylsulfamoyl]benzoate
• InChI: InChI=1S/C19H21N3O4S2/c1-13-18(16-8-11-27-12-16)14(2)22(21-13)10-9-20-28(24,25)17-6-4-15(5-7-17)19(23)26-3/h4-8,11-12,20H,9-10H2,1-3H3
• InChI Key: QBCTVDBZOSOLJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC)C)C3=CSC=C3
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

Methyl 4-(N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)benzoate is a useful research compound. Its molecular formula is C19H21N3O4S2 and its molecular weight is 419.51. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Structures

One line of research investigates the hydrogen-bonded supramolecular structures of related pyrazolylbenzoates. These studies explore how molecules are linked through hydrogen bonds to form chains, sheets, and three-dimensional frameworks. Such structural investigations are crucial for understanding the molecular assembly and potential applications in materials science and nanotechnology (Portilla et al., 2007).

Sulfur(IV)-Oxygen Interaction

Research on sulfur(IV)-oxygen interaction in sulphoxides and sulphilimines with specific aryl groups has been conducted to understand the steric and conjugative effects on planar, equatorial, and skew conformations. These studies help elucidate the fundamental chemical properties and reactivities of sulfur-containing compounds, which can be applied in designing new molecules with desired functionalities (Kucsman et al., 1984).

Synthesis of Heterocyclic Systems

The synthesis of heterocyclic systems using methyl and phenylmethyl derivatives as reagents shows the versatility of these compounds in organic synthesis. Such research underpins the development of new pharmaceuticals, agrochemicals, and materials by providing methodologies for constructing complex heterocyclic frameworks (Selič et al., 1997).

Antibacterial Compounds

Studies on novel heterocyclic compounds containing a sulfonamido moiety for antibacterial applications demonstrate the potential of these molecules in addressing resistance to existing antibiotics. By synthesizing and evaluating the antibacterial activity of new compounds, researchers contribute to the ongoing search for effective antibacterial agents (Azab et al., 2013).

Organophosphorus Compounds

Investigations into organophosphorus compounds, including their synthesis and characterization, shed light on their utility in various chemical reactions and potential applications in developing new materials and chemical intermediates (Pedersen et al., 2010).